Cas no 1806385-20-5 (1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one
• CAS No: 1806385-20-5
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 5005451
• Update Time: 2025-06-25

1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O/c1-7-8(5-9(15)6-12)3-2-4-10(7)11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： NSBNQORVAXAHBK-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C(F)F)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one

1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1806385-20-5): An Emerging Compound in Medicinal Chemistry

1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1806385-20-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of α-chloroketones, which are known for their reactivity and versatility in synthetic chemistry. The presence of a difluoromethyl group and a methylphenyl substituent imparts distinct chemical and biological properties, making it a promising candidate for further investigation.

The chemical structure of 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one is characterized by a chlorinated ketone moiety attached to a substituted phenyl ring. The difluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. Additionally, the methylphenyl substituent contributes to the overall hydrophobicity and can influence the compound's binding affinity to specific biological targets.

In recent years, there has been a growing interest in the development of compounds with enhanced pharmacological properties. The unique combination of functional groups in 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one has led researchers to explore its potential as a lead compound for various therapeutic applications. Studies have shown that this compound exhibits promising activity against several biological targets, including enzymes and receptors involved in various disease pathways.

One of the key areas of research involving 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one is its potential as an inhibitor of specific enzymes. Enzyme inhibitors play a crucial role in the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases. The chlorinated ketone moiety in this compound can form covalent bonds with cysteine residues in target enzymes, leading to irreversible inhibition. This mechanism of action has been observed in several studies, where 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one demonstrated potent inhibitory activity against key enzymes involved in disease progression.

Beyond its enzymatic inhibition properties, 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one has also shown promise as a modulator of receptor activity. Receptors are critical components of cellular signaling pathways and are often targeted for therapeutic intervention. The presence of the difluoromethyl group and the methylphenyl substituent can influence the compound's ability to bind to specific receptors, potentially modulating their activity. Preliminary studies have indicated that this compound can interact with receptors involved in inflammation and pain signaling, suggesting its potential use in treating conditions such as chronic pain and inflammatory disorders.

The synthetic accessibility of 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one is another factor that contributes to its appeal as a research tool and potential drug candidate. The compound can be synthesized using well-established methods in organic chemistry, making it relatively easy to produce on a laboratory scale. This ease of synthesis allows researchers to generate sufficient quantities for extensive testing and optimization.

In addition to its potential therapeutic applications, 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one has also been studied for its utility as a building block in the synthesis of more complex molecules. The reactivity of the chlorinated ketone moiety makes it an excellent starting material for various chemical transformations, including nucleophilic substitution reactions and condensation reactions. These synthetic strategies can be employed to introduce additional functional groups or modify existing ones, thereby expanding the range of compounds that can be derived from this core structure.

The safety profile of 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one is an important consideration for its development as a therapeutic agent. Preliminary toxicity studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further preclinical evaluation. However, more comprehensive safety assessments are necessary to fully understand its potential side effects and long-term effects on human health.

In conclusion, 1-Chloro-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1806385-20-5) represents an exciting new direction in medicinal chemistry research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation as a lead compound for drug development. As research continues to advance our understanding of this compound's properties and potential applications, it is likely that new opportunities will emerge for its use in treating various diseases and conditions.